Cas no 24954-01-6 (2-(furan-2-yl)propanenitrile)

• Product Name: 2-(furan-2-yl)propanenitrile
• CAS No: 24954-01-6
• MF: C₇H₇NO
• MW: 121.136581659317
• MDL: MFCD11641455
• CID: 3162891
• PubChem ID: 12417174
• Update Time: 2025-05-19

2-(furan-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• a-methyl-2-Furanacetonitrile
• SCHEMBL8935129
• AKOS009459463
• EN300-303823
• 24954-01-6
• 2-(furan-2-yl)propanenitrile

• MDL： MFCD11641455
• Inchi： 1S/C7H7NO/c1-6(5-8)7-3-2-4-9-7/h2-4,6H,1H3
• InChI Key： AHAHKPCUHSTCDD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C#N)C

Computed Properties

• Exact Mass: 121.052763847Da
• Monoisotopic Mass: 121.052763847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.9Ų

2-(furan-2-yl)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(furan-2-yl)propanenitrile

2-(Furan-2-yl)propanenitrile: A Comprehensive Overview

2-(Furan-2-yl)propanenitrile, with the CAS number 24954-01-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a furan ring with a nitrile group, making it a valuable building block for various synthetic applications.

The molecular formula of 2-(furan-2-yl)propanenitrile is C₈H₇NO, and its molecular weight is approximately 137.14 g/mol. The compound is known for its stability and reactivity, which are essential properties for its use in synthetic chemistry. Its boiling point is around 160°C, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone.

In recent years, 2-(furan-2-yl)propanenitrile has been the subject of numerous studies due to its potential applications in the development of new pharmaceuticals and materials. One of the key areas of research has been its role as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-(furan-2-yl)propanenitrile in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus.

Beyond pharmaceutical applications, 2-(furan-2-yl)propanenitrile has also shown promise in materials science. A recent study in the Journal of Materials Chemistry A explored the use of this compound as a precursor for the synthesis of conductive polymers. The researchers demonstrated that polymers derived from 2-(furan-2-yl)propanenitrile exhibited excellent electrical conductivity and stability, making them suitable for use in electronic devices and sensors.

The synthetic versatility of 2-(furan-2-yl)propanenitrile is another factor contributing to its importance in chemical research. The nitrile group can be readily converted into other functional groups through various chemical reactions, such as hydrolysis to form carboxylic acids or reduction to form amines. These transformations allow for the creation of a wide range of derivatives with diverse properties and applications.

In addition to its synthetic utility, 2-(furan-2-yl)propanenitrile has been studied for its biological activities. Research published in the Bioorganic & Medicinal Chemistry Letters investigated the cytotoxic effects of this compound on cancer cell lines. The results indicated that certain derivatives of 2-(furan-2-yl)propanenitrile exhibited selective cytotoxicity against specific types of cancer cells, suggesting potential applications in cancer therapy.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 2-(furan-2-yl)propanenitrile has low toxicity and minimal environmental impact when used under controlled conditions. This makes it a safer alternative to some other chemicals commonly used in industrial processes.

In conclusion, 2-(furan-2-yl)propanenitrile (CAS No. 24954-01-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and versatile reactivity make it an invaluable tool for researchers working on new drug discoveries, materials development, and synthetic chemistry. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.